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Compound of Interest

Compound Name: Azithromycin hydrate

Cat. No.: B000652 Get Quote

Introduction

Azithromycin, a macrolide antibiotic derived from erythromycin, is a widely used therapeutic

agent for treating various bacterial infections.[1][2] Its efficacy and stability are intrinsically

linked to its solid-state properties. Azithromycin can exist in several crystalline forms, including

various hydrates, a phenomenon known as pseudopolymorphism.[3] The most common and

well-characterized forms are the monohydrate (MH) and the commercially available dihydrate

(DH).[3][4] Other forms, such as a sesquihydrate (SH) and amorphous azithromycin, have also

been identified, often resulting from specific processing conditions.[5]

The specific hydrated form of an active pharmaceutical ingredient (API) can significantly

influence critical physicochemical properties such as solubility, dissolution rate, stability, and

bioavailability.[3] Therefore, the ability to selectively synthesize and accurately characterize

different azithromycin hydrates is paramount for drug development, formulation, and ensuring

consistent product quality. Anhydrous azithromycin, for instance, is known to be hygroscopic

and readily converts to the more stable dihydrate form upon exposure to moisture.[3][4] This

guide provides a comprehensive overview of the synthesis and characterization of key

azithromycin hydrates, detailing experimental protocols and comparative data for researchers

and drug development professionals.

Experimental Workflows and Phase Relationships
The synthesis and characterization of azithromycin hydrates follow a structured workflow,

beginning with the crystallization process and followed by a suite of analytical techniques to
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confirm the solid-state form and purity.
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1. Dissolve Crude Azithromycin
in Acetone at 20°C

2. Add Water (0.4 vol) slowly
over 3 hours

Initiates Crystallization

3. Stir Suspension
for 2-4 hours

Forms Suspension

4. Add Water (0.6 vol) slowly
over 3 hours

Completes Precipitation

5. Isolate Crystals
(Filtration)

6. Dry under Vacuum
(35-40°C)

Azithromycin Dihydrate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b000652?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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